Cas no 93185-34-3 (2-benzylsulfanyl-5-(hydroxymethyl)-1H-pyrimidin-6-one)

• Product Name: 2-benzylsulfanyl-5-(hydroxymethyl)-1H-pyrimidin-6-one
• CAS No: 93185-34-3
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5689651
• PubChem ID: 121016117
• Update Time: 2023-10-12

2-benzylsulfanyl-5-(hydroxymethyl)-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 93185-34-3
• DTXSID301189498
• 5-(Hydroxymethyl)-2-[(phenylmethyl)thio]-4(3H)-pyrimidinone
• 2-benzylsulfanyl-5-(hydroxymethyl)-1H-pyrimidin-6-one

• Inchi： 1S/C12H12N2O2S/c15-7-10-6-13-12(14-11(10)16)17-8-9-4-2-1-3-5-9/h1-6,15H,7-8H2,(H,13,14,16)
• InChI Key： DQNMDGOJLVAXRI-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(CO)C(N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87Ų